Cas no 137890-05-2 (1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one)

1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one structure
137890-05-2 structure
Product Name:1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
CAS No:137890-05-2
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD04968784
CID:820371
PubChem ID:7017416
Update Time:2025-04-19

1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Methyl-1H-pyrazol-5-yl)ethanone
    • 1-(2-METHYL-2H-PYRAZOL-3-YL)-ETHANONE
    • 1-(2-methylpyrazol-3-yl)ethanone
    • 5-Acetyl-1-methylpyrazole
    • 1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one
    • 1-(2-Methyl-2H-pyrazol-3-yl)ethanone
    • Ethanone, 1-(1-methyl-1H-pyrazol-5-yl)-
    • PubChem22711
    • UXNMMULCZUAIHE-UHFFFAOYSA-N
    • EBD210154
    • STK346764
    • SBB021678
    • BBL030287
    • TRA0020428
    • RP195
    • Ethanone, 1-(1-methyl-1H-pyrazol-5-yl)- (9CI)
    • DB-017145
    • SY005764
    • MFCD04968784
    • J-503042
    • CS-W021193
    • DTXSID50426892
    • SCHEMBL335332
    • EN300-101159
    • ALBB-003695
    • Z1183445308
    • AKOS000307599
    • AB90120
    • DS-13690
    • 137890-05-2
    • 1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
    • MDL: MFCD04968784
    • Inchi: 1S/C6H8N2O/c1-5(9)6-3-4-7-8(6)2/h3-4H,1-2H3
    • InChI Key: UXNMMULCZUAIHE-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=NN1C

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 0.3

Experimental Properties

  • Boiling Point: 221°C at 760 mmHg
  • Flash Point: 87.4℃
  • PSA: 34.89000
  • LogP: 0.62270

1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Security Information

1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM114890-250mg
1-(1-methyl-1H-pyrazol-5-yl)ethanone
137890-05-2 95+%
250mg
$113 2021-08-06
Chemenu
CM114890-1g
1-(1-methyl-1H-pyrazol-5-yl)ethanone
137890-05-2 95+%
1g
$233 2021-08-06
Chemenu
CM114890-5g
1-(1-methyl-1H-pyrazol-5-yl)ethanone
137890-05-2 95+%
5g
$724 2021-08-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M190766-1g
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
137890-05-2 95%
1g
¥966.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M190766-100mg
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
137890-05-2 95%
100mg
¥257.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M190766-250mg
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
137890-05-2 95%
250mg
¥467.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M190766-10g
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
137890-05-2 95%
10g
¥6182.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M190766-5g
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
137890-05-2 95%
5g
¥3864.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M190766-50mg
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
137890-05-2 95%
50mg
¥154.90 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DR668-1g
1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
137890-05-2 95+%
1g
1137CNY 2021-05-08

1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Production Method

1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.